Cas no 1211569-28-6 ()

• CAS No: 1211569-28-6
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 6770169
• PubChem ID: 105434688
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H5NO3S/c1-3(8)4-2-7-5(11-4)6(9)10/h2H,1H3,(H,9,10)
• InChI Key： VHGNEWZDWGMLKP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC=C1C(C)=O

Computed Properties

• Exact Mass: 170.99901420g/mol
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives